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For Researchers, Scientists, and Drug Development Professionals

Calcium lactate pentahydrate (CeH10CaOs-5H20), a common pharmaceutical excipient and
calcium supplement, exhibits a notable hygroscopic nature that is critical to understand for
formulation development, manufacturing, and storage. Its interaction with atmospheric moisture
can significantly impact its physical properties, stability, and performance in a drug product.
This technical guide provides an in-depth analysis of the hygroscopic behavior of calcium
lactate pentahydrate, summarizing key quantitative data, detailing experimental protocols, and
visualizing the underlying processes.

Water Sorption and Desorption Behavior

Calcium lactate pentahydrate's interaction with water vapor is characterized by a reversible
transition between its hydrated and anhydrous forms. The specific nature of this transition is
highly dependent on the ambient relative humidity (RH) and temperature. At room temperature,
the pentahydrate is the stable form under typical ambient humidity conditions. However, it will
lose its water of hydration in a dry environment, converting to an amorphous anhydrous form.
[1][2] This process is reversible, and the anhydrous form will readily take up moisture to reform
the pentahydrate.[2]

Dynamic Vapor Sorption (DVS) analysis is a key technique used to quantify this hygroscopic
behavior by measuring the change in mass of a sample as it is exposed to a controlled
humidity program at a constant temperature.
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Quantitative Data from Dynamic Vapor Sorption (DVS)

The following table summarizes the key events observed during DVS analysis of amorphous

anhydrous calcium L-lactate at two different temperatures, as described in the literature. This

data provides critical thresholds for humidity-induced phase transitions.

Relative Humidity
Temperature Process
(RH)

Observation

30°C 70% Sorption (Hydration)

A single-step
hydration event
occurs, leading to the
formation of crystalline
calcium lactate

pentahydrate.[1]

Desorption
(Dehydration)

30°C 0%

The five water
equivalents are lost,
resulting in the
formation of
amorphous anhydrous

calcium lactate.[1]

60°C 60% - 80% Sorption (Hydration)

A transitory dihydrate
form of calcium lactate
is observed to form

within this RH range.
[1]

Data extracted from De Maere D'aertrycke, J.-B., et al. (2020).[1]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for reproducing and

interpreting hygroscopicity data. The following sections outline the typical protocols for the key

analytical techniques used to characterize the hygroscopic nature of calcium lactate

pentahydrate.
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Dynamic Vapor Sorption (DVS)

Objective: To determine the moisture sorption and desorption isotherms and identify critical
humidity points for phase transitions.

Methodology:

o Sample Preparation: A sample of approximately 6 mg of crystalline anhydrous calcium
lactate is placed in an open pan inside the DVS instrument.[1] The anhydrous form is
typically prepared by drying the pentahydrate form.

e Instrumentation: A DVS instrument, such as a TA Q5000 SA, is used.[1] This instrument
continuously measures the mass of the sample with high precision while controlling the
temperature and relative humidity of the surrounding nitrogen gas flow.

o Experimental Conditions:
o Temperature: The experiment is conducted isothermally, for instance, at 30°C or 60°C.[1]
o Relative Humidity Program:

» Sorption Phase: The RH is increased in a stepwise manner, typically in increments of
10% RH, from a dry state (0% RH) up to a high humidity level (e.g., 90% or 95% RH).[1]

» Desorption Phase: Following the sorption phase, the RH is decreased in a similar
stepwise manner back to 0% RH.[1]

o Equilibrium Criterion: At each RH step, the system is held until the rate of mass change of
the sample falls below a specified threshold (e.g., dm/dt < 0.002% per minute), indicating
that the sample has reached equilibrium with the surrounding atmosphere.[3]

o Data Analysis: The change in mass at each RH step is recorded and plotted against the
corresponding RH to generate the moisture sorption and desorption isotherms. The resulting
graph reveals the hygroscopic profile of the material, including the amount of water sorbed at
different humidity levels and the presence of any hysteresis or phase transitions.
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Thermal Analysis (Thermogravimetric Analysis - TGA
and Differential Scanning Calorimetry - DSC)

Objective: To determine the temperature and enthalpy of dehydration.

Methodology:
 Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is used.

o Sample Preparation: A small, accurately weighed sample of calcium lactate pentahydrate is
placed in an open sample pan (e.g., aluminum).

e Experimental Conditions:

o Atmosphere: The experiment is typically run under a continuous flow of an inert gas, such
as nitrogen.[1]

o Heating Program: The sample is heated at a constant rate (e.g., 1 K/min) over a defined
temperature range (e.g., 30°C to 300°C).[1]

o Data Analysis:

o TGA: The TGA curve plots the mass of the sample as a function of temperature. A step in
the curve indicates a mass loss, which for calcium lactate pentahydrate corresponds to the
loss of water of hydration. The temperature range of this mass loss provides the
dehydration temperature.

o DSC: The DSC curve plots the heat flow to or from the sample as a function of
temperature. An endothermic peak corresponding to the mass loss in the TGA curve
represents the dehydration process. The onset temperature of this peak is the dehydration
temperature, and the area under the peak can be used to calculate the enthalpy of
dehydration.[1]

Visualizing Hygroscopic Behavior and Experimental
Workflows

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.filinchuk.com/publ/FilArt240.pdf
https://www.filinchuk.com/publ/FilArt240.pdf
https://www.filinchuk.com/publ/FilArt240.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Graphical representations are invaluable for understanding the complex relationships in the
hygroscopic behavior of calcium lactate pentahydrate and the experimental procedures used to

study it.
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Hydration and Dehydration Pathways of Calcium Lactate.
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Experimental Workflow for Dynamic Vapor Sorption (DVS) Analysis.
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Conclusion

The hygroscopic nature of calcium lactate pentahydrate is a critical attribute that necessitates
careful consideration during pharmaceutical development and manufacturing. The reversible
transition between the pentahydrate and amorphous anhydrous forms, governed by ambient
temperature and relative humidity, can impact the material's physical properties and,
consequently, the quality and stability of the final drug product. The quantitative data and
experimental protocols outlined in this guide provide a foundational understanding for
researchers and drug development professionals to control for the effects of moisture and
ensure the development of robust and stable formulations containing calcium lactate
pentahydrate. Further characterization of the moisture sorption isotherms at various
temperatures would provide a more complete picture of its hygroscopic behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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